Cas no 860675-43-0 (2-amino-1-(2-methoxy-5-methylphenyl)ethan-1-one)

• Product Name: 2-amino-1-(2-methoxy-5-methylphenyl)ethan-1-one
• CAS No: 860675-43-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6509640
• PubChem ID: 24260972
• Update Time: 2025-05-19

2-amino-1-(2-methoxy-5-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-methoxy-5-methylphenyl)ethan-1-one
• EN300-1847504
• 860675-43-0

• Inchi： 1S/C10H13NO2/c1-7-3-4-10(13-2)8(5-7)9(12)6-11/h3-5H,6,11H2,1-2H3
• InChI Key： KTDTZMMXNZRLTA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C(CN)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-amino-1-(2-methoxy-5-methylphenyl)ethan-1-one

Introduction to 2-Amino-1-(2-Methoxy-5-Methylphenyl)ethan-1-one (CAS No. 860675-43-0)

2-Amino-1-(2-methoxy-5-methylphenyl)ethan-1-one, also known by its CAS number 860675-43-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group, a methoxy-substituted phenyl ring, and a ketone functional group. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 2-Amino-1-(2-methoxy-5-methylphenyl)ethan-1-one is C₁₀H₁₃NO₂. Its molecular weight is approximately 179.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 2-methoxy-5-methylbenzaldehyde with an appropriate amine derivative, followed by oxidation to form the ketone moiety. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

In recent years, 2-Amino-1-(2-methoxy-5-methylphenyl)ethan-1-one has been the subject of numerous scientific studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One of the key areas of interest is its activity as a modulator of various biological pathways. Research has shown that this compound can interact with specific receptors and enzymes, leading to modulations in cellular signaling and metabolic processes.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 2-Amino-1-(2-methoxy-5-methylphenyl)ethan-1-one exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease (IBD). The mechanism of action involves the compound's ability to downregulate the expression of pro-inflammatory genes through interactions with nuclear factor-kappa B (NF-kB) signaling pathways.

Beyond its anti-inflammatory properties, 2-Amino-1-(2-methoxy-5-methylphenyl)ethan-1-one has also shown promise in neuropharmacology. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is attributed to its ability to reduce oxidative stress and prevent neuronal cell death.

The safety profile of 2-Amino-1-(2-methoxy-5-methylphenyl)ethan-1-one has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In addition to its potential therapeutic applications, 2-Amino-1-(2-methoxy-5-methylphenyl)ethan-1-one has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it a valuable reagent for investigating cellular processes and validating new drug targets. Researchers at Harvard University have used this compound to study the role of certain enzymes in cancer cell proliferation, providing insights that could lead to the development of novel anticancer therapies.

The commercial availability of 2-Amino-1-(2-methoxy-5-methylphenyl)ethan-1-one has facilitated its use in both academic and industrial research settings. Several chemical suppliers offer high-purity forms of this compound, enabling researchers to conduct rigorous experiments with consistent results. The growing interest in this compound has also led to increased collaboration between academic institutions and pharmaceutical companies, driving innovation in drug discovery and development.

In conclusion, 2-Amino-1-(2-methoxy-5-methylphenyl)ethan-1-one (CAS No. 860675-43-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding of human health and disease.